Cas no 851412-79-8 (2-(1H-indol-3-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 851412-79-8
• MF: C₁₇H₁₃F₃N₂OS
• MW: 350.358133077621
• CID: 5892103
• PubChem ID: 3572314
• Update Time: 2025-10-29

2-(1H-indol-3-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1H-indol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• Acetamide, 2-(1H-indol-3-ylthio)-N-[3-(trifluoromethyl)phenyl]-
• F0616-0355
• 851412-79-8
• 2-(1H-indol-3-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• AKOS024587852

• Inchi： 1S/C17H13F3N2OS/c18-17(19,20)11-4-3-5-12(8-11)22-16(23)10-24-15-9-21-14-7-2-1-6-13(14)15/h1-9,21H,10H2,(H,22,23)
• InChI Key： OFPFFISMRFARCI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1C2=C(NC=1)C=CC=C2

Computed Properties

• Exact Mass: 350.07006870g/mol
• Monoisotopic Mass: 350.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 547.1±50.0 °C(Predicted)
• pka: 13.24±0.70(Predicted)